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Compound of Interest

Compound Name:
1,2,5,6-

Tetrahydroxyanthraquinone

Cat. No.: B1197226 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a detailed protocol for the safe disposal of

1,2,5,6-Tetrahydroxyanthraquinone, a compound belonging to the anthraquinone family.

While a specific Safety Data Sheet (SDS) for the 1,2,5,6-isomer is not readily available, this

document synthesizes safety and disposal information from the SDS of closely related isomers

and general chemical safety guidelines.

I. Essential Safety Information
Before handling 1,2,5,6-Tetrahydroxyanthraquinone, it is crucial to be aware of its potential

hazards and the necessary safety precautions. The information below is extrapolated from data

on similar anthraquinone compounds.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use impervious gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat, long-sleeved clothing, and closed-toe shoes. An

apron may be necessary for larger quantities.
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Respiratory Protection: If there is a risk of generating dust, use a NIOSH-approved respirator

with a particulate filter.[1]

Emergency First Aid Procedures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

In case of skin contact: Remove contaminated clothing and wash the affected area with soap

and water. If irritation persists, seek medical attention.[1]

If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[1]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1]

II. Physical and Chemical Properties
Understanding the physical and chemical properties of 1,2,5,6-Tetrahydroxyanthraquinone is

essential for its safe handling and disposal.

Property Value

Molecular Formula C₁₄H₈O₆

Molecular Weight 272.21 g/mol [2]

Appearance Solid (form may vary)

Melting Point 340 °C[3]

Boiling Point 481.5 °C at 760 mmHg[3]

Flash Point 259.1 °C[3]

Solubility Soluble in ethanol.[4]

III. Step-by-Step Disposal Protocol
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The proper disposal of 1,2,5,6-Tetrahydroxyanthraquinone must be carried out in accordance

with institutional, local, and national regulations for hazardous waste.

Step 1: Waste Identification and Segregation

Identify: Clearly label all waste containing 1,2,5,6-Tetrahydroxyanthraquinone.

Segregate: Do not mix this waste with other waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office. Keep solid and liquid waste

separate if possible.

Step 2: Waste Collection and Storage

Containers: Use a dedicated, properly labeled, and sealed container for collecting 1,2,5,6-
Tetrahydroxyanthraquinone waste. The container should be compatible with the chemical.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials. The storage area should be clearly marked as a hazardous

waste accumulation area.

Step 3: Spill and Contamination Management

Spill Response: In the event of a spill, wear appropriate PPE and contain the spill using an

inert absorbent material (e.g., vermiculite, sand).

Decontamination: Clean the spill area thoroughly with a suitable solvent, and collect all

contaminated materials as hazardous waste.

Reporting: Report any significant spills to your institution's EHS office.

Step 4: Final Disposal

Contact EHS: Arrange for the collection and disposal of the waste through your institution's

EHS office or a licensed hazardous waste disposal contractor.

Documentation: Complete all necessary waste disposal forms and documentation as

required by your institution and regulatory agencies.
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Regulatory Compliance: Ensure that the disposal method complies with all applicable

federal, state, and local regulations. Waste material must be disposed of in accordance with

national and local regulations.[2]

IV. Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of 1,2,5,6-
Tetrahydroxyanthraquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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